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Compound of Interest

Compound Name: cis-Aconitic acid

Cat. No.: B032068

An In-depth Technical Guide to the Physical and Chemical Properties of cis-Aconitic Acid

Introduction

cis-Aconitic acid, systematically named (Z)-prop-1-ene-1,2,3-tricarboxylic acid, is a
tricarboxylic acid that plays a crucial role as an intermediate in the citric acid cycle (or Krebs
cycle), a fundamental metabolic pathway in all aerobic organisms.[1][2][3] Its unique structure,
featuring a carbon-carbon double bond with the carboxyl groups in a cis configuration, dictates
its distinct physical, chemical, and biological properties compared to its trans-isomer.[4][5] This
guide provides a comprehensive overview of the core physicochemical properties of cis-
aconitic acid, detailed experimental protocols for their determination, and its biochemical
significance, tailored for researchers, scientists, and professionals in drug development.

Physical Properties of cis-Aconitic Acid

cis-Aconitic acid is a white to off-white crystalline solid or powder.[6][7] It is known to be
hygroscopic and light-sensitive, necessitating storage at low temperatures, typically -20°C, to
maintain stability.[6][8]

Quantitative Physical Data

The key physical properties of cis-aconitic acid are summarized in the table below for easy
reference and comparison.
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Property Value Source(s)
Molecular Formula CeHeOs [21[4]19][10]
Molecular Weight 174.11 g/mol [2][4][9][10]
Melting Point 122-125 °C [7197111]
Boiling Point 542.6 £ 50.0 °C at 760 mmHg [O1[11]
Highly soluble in water and
Solubility alcohol; slightly soluble in
ether.[4][6][12]
400 mg/mL in water at 25 °C [419]
1gin 2 mL of water at 25 °C [418]
Density 1.7 £ 0.1 g/cm?3 [11]
pKai: 2.78, pKaz: 4.41, pKas:
pKa Values [1]
6.21
LogP (Octanol/Water) -0.140 [9][13]

Chemical Properties and Reactivity

cis-Aconitic acid's chemical behavior is defined by its three carboxylic acid groups and the

presence of a double bond.

o Acidity: As a tricarboxylic acid, it undergoes three successive deprotonations. The pKa

values indicate it is a moderately strong organic acid.[1]

¢ Isomerization: In solution, cis-aconitic acid can isomerize to the more thermodynamically

stable trans-aconitic acid.[6] Long-term storage may lead to the formation of the trans

isomer.[6]

» Dehydration: Like other carboxylic acids, it can undergo dehydration reactions. For instance,

it can be synthesized by the dehydration of citric acid using sulfuric acid.[1][6]
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 Stability: The compound is stable under normal conditions but is sensitive to light and
moisture.[6][7][8] When heated to decomposition, it can emit acrid smoke.[14] It is

incompatible with strong oxidizing agents.[7][15]

Biochemical Role: The Citric Acid Cycle

The conjugate base, cis-aconitate, is a key intermediate in the citric acid cycle. It is formed by
the dehydration of citrate, a reaction catalyzed by the enzyme aconitase.[1][3] The same
enzyme then catalyzes the hydration of cis-aconitate to form isocitrate.[1][2] This isomerization
step is crucial for the subsequent oxidative decarboxylation reactions in the cycle.

[cis-Aconitate
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Caption: Role of cis-Aconitate in the Citric Acid Cycle.

Spectral Data

Spectroscopic data is essential for the identification and characterization of cis-aconitic acid.
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Spectrum Type

Key Features and
. Source(s)
Observations

1H NMR

(600 MHz, H20, pH 7.0) Shifts

9
[ppm]: 3.44, 3.43, 6.58 [°]

(D20, pH 7.4) Shifts [ppm]:

916
5.65, 3.09 Bli2e]
(D20, pH 7.4) Shifts [ppm]:
13C NMR 181.74, 179.97, 177.54, [9][16]

146.49, 126.23, 46.13

IR (Infrared)

Spectra available via KBr
wafer and Attenuated Total [17][18]
Reflectance (ATR).

Mass Spec

Precursor m/z: 173.09 ([M-H]")  [9]

Experimental Protocols
Determination of pKa by Potentiometric Titration

This method determines the acid dissociation constants (pKa) by monitoring pH changes

during the neutralization of the acid with a strong base.

Methodology:

o Preparation of Analyte: Accurately weigh a sample of cis-aconitic acid and dissolve it in a

known volume of deionized water to create a solution of known concentration (e.g., 0.1 M).

 Titrant Standardization: Prepare a standardized solution of a strong base, typically sodium

hydroxide (NaOH), of a similar concentration.

 Titration Setup: Calibrate a pH meter using standard buffer solutions (pH 4.0, 7.0, and 10.0).

Place the cis-aconitic acid solution in a beaker with a magnetic stirrer. Immerse the

calibrated pH electrode and a temperature probe into the solution.
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« Titration Process: Add the standardized NaOH solution in small, precise increments (e.g.,
0.1-0.2 mL) using a burette. After each addition, allow the pH reading to stabilize and record
the pH and the total volume of titrant added.

o Data Analysis: Plot the measured pH versus the volume of NaOH added. The resulting
titration curve for a tricarboxylic acid will show three equivalence points. The pKa values are
determined from the pH at the half-equivalence points. The Henderson-Hasselbalch equation
(pH = pKa + log([A~])/[HA])) shows that when the acid is half-neutralized ([A~] = [HA]), the pH
is equal to the pKa.[19]
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Caption: Workflow for pKa Determination by Titration.

Nuclear Magnetic Resonance (NMR) Spectroscopy
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NMR spectroscopy is used to determine the structure of the molecule by observing the
magnetic properties of atomic nuclei.

Methodology for *H and 3C NMR:

o Sample Preparation: Dissolve a small, accurately weighed amount of cis-aconitic acid (e.g.,
5-10 mg) in a suitable deuterated solvent (e.g., Deuterium Oxide, D20) in an NMR tube.[9]

e pH Adjustment: If required, adjust the pH of the sample to a specific value (e.g., 7.4) using
minute quantities of NaOD or DCI to ensure consistency and comparability of spectra.[9][16]

e Instrument Setup: Place the NMR tube in the spectrometer. The instrument is tuned to the
specific nucleus being observed (*H or 13C). Standard parameters for acquisition (e.g.,
number of scans, pulse sequence) are set.

» Data Acquisition: Acquire the Free Induction Decay (FID) signal. For 13C NMR, a larger
number of scans is typically required due to the lower natural abundance of the 13C isotope.

» Data Processing: Perform a Fourier transform on the FID to obtain the NMR spectrum. The
spectrum is then phased, baseline-corrected, and referenced to an internal standard (e.g.,
DSS).[20]

Purification by Recrystallization

To obtain a high-purity sample for analysis, recrystallization is a standard procedure.

Methodology:

Dissolve the crude cis-aconitic acid in a minimum amount of hot deionized water.[8]

If any insoluble impurities are present, perform a hot filtration.

Allow the solution to cool slowly to room temperature, then cool further in an ice bath to
induce crystallization.

Collect the crystals by vacuum filtration.

Wash the crystals with a small amount of ice-cold solvent.
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e Dry the purified crystals in a vacuum desiccator to remove residual solvent.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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